N-[3-fluoro-4-(4-phenylpiperazino)phenyl]-2-(phenylsulfanyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C24H24FN3OS. It contains carbon ©, hydrogen (H), fluorine (F), nitrogen (N), oxygen (O), and sulfur (S) atoms. The exact arrangement of these atoms in the molecule would be depicted in its structural formula, which isn’t provided in the search results.Physical And Chemical Properties Analysis
This compound has a predicted density of 1.30±0.1 g/cm3 and a predicted boiling point of 633.4±55.0 °C . Other physical and chemical properties such as its melting point, solubility, and stability under various conditions are not provided in the search results.Scientific Research Applications
Organic Synthesis Methodologies
Research in organic chemistry has explored the synthesis and functionalization of phenylsulfanylacetamides. For instance, studies have demonstrated the fluorination of alpha-phenylsulfanylacetamides using difluoroiodotoluene (DFIT) in a fluoro-Pummerer reaction, highlighting a method for introducing fluorine atoms into molecules, which is crucial for developing pharmaceuticals and agrochemicals (Greaney & Motherwell, 2000).
Molecular Imaging and Radiopharmaceuticals
In the realm of medical diagnostics, the development of novel radioligands for positron emission tomography (PET) imaging has been a significant area of research. A study synthesized and characterized "N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide" (DPA-714), a compound designed for in vivo imaging of the translocator protein (18 kDa) with PET, demonstrating the role of fluorinated compounds in enhancing molecular imaging techniques (Dollé et al., 2008).
Biological Activity Studies
Research has also focused on evaluating the biological activities of related compounds, including antimicrobial, antifungal, and anti-inflammatory properties. For example, synthesis and characterization of various N-substituted sulfanilamide derivatives have been conducted, assessing their thermal and antimicrobial properties, which could lead to the development of new therapeutic agents (Lahtinen et al., 2014). Additionally, the design, synthesis, and biological evaluation of compounds for their DPPH scavenging, analgesic, and anti-inflammatory activities have been explored, underscoring the potential for discovering novel treatments for inflammation and pain (Nayak et al., 2014).
properties
IUPAC Name |
N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-phenylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24FN3OS/c25-22-17-19(26-24(29)18-30-21-9-5-2-6-10-21)11-12-23(22)28-15-13-27(14-16-28)20-7-3-1-4-8-20/h1-12,17H,13-16,18H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLZLNHMFERNHHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=C(C=C(C=C3)NC(=O)CSC4=CC=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-fluoro-4-(4-phenylpiperazino)phenyl]-2-(phenylsulfanyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.